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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available information on the
environmental fate of Pigment Red 21 (C.I. 12300). A significant lack of specific experimental
data for this particular pigment necessitates a reliance on the general properties of insoluble
monoazo pigments. The information provided herein should be interpreted with this context in
mind.

Introduction

Pigment Red 21 is a monoazo pigment widely used in various industrial applications, including
paints, printing inks, and plastics, due to its vibrant red hue and good fastness properties. As
with any chemical substance, understanding its environmental fate is crucial for a
comprehensive risk assessment and to ensure its safe and sustainable use. This technical
guide provides an in-depth overview of the known physical and chemical properties of Pigment
Red 21 and discusses its likely environmental behavior based on the characteristics of
analogous insoluble azo pigments.

Physicochemical Properties

The environmental fate of a substance is largely governed by its physical and chemical
properties. Pigment Red 21 is characterized by its very low solubility in water, a key factor
influencing its bioavailability and mobility in the environment.[1]
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Table 1: Physicochemical Properties of Pigment Red 21

Property Value Reference(s)
C.l. Name Pigment Red 21 -

C.l. Number 12300 -

CAS Number 6410-26-0 [1]

Molecular Formula C23H16CIN3O2 [1]

Molecular Weight 401.85 g/mol [1]
Appearance Red powder -

Water Solubility Insoluble [1]

Melting Point 241 °C -

Density 1.31 g/cm3 [1]

Table 2: Fastness Properties of Pigment Red 21
Property Rating/Value Reference(s)

Light Fastness

Good

Heat Stability

Stable up to 150°C

Water Resistance Good -
Oil Resistance Moderate -
Acid Resistance Good -
Alkali Resistance Good -

Environmental Fate

The environmental fate of Pigment Red 21 is largely inferred from its physicochemical

properties, particularly its insolubility in water. Specific experimental data on its degradation,

mobility, and bioaccumulation are currently unavailable in public literature.[1]
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Degradation

Biotic Degradation: There are no specific studies on the biodegradation of Pigment Red 21.
However, for insoluble azo pigments in general, aerobic biodegradation is considered to be a
very slow process, if it occurs at all.[2] The low water solubility limits the availability of the
pigment to microorganisms.

Under anaerobic conditions, such as those found in sediments and some wastewater treatment
processes, azo dyes can undergo reductive cleavage of the azo bond (-N=N-) by
microorganisms to form aromatic amines. While this is a known degradation pathway for
soluble azo dyes, for insoluble pigments, this process is expected to be significantly slower due
to the low bioavailability of the pigment particles. The potential aromatic amines that could be
formed from Pigment Red 21 are 2-chloroaniline and 4-amino-3-hydroxy-N-
phenylnaphthalene-2-carboxamide.

Abiotic Degradation: Specific data on the abiotic degradation of Pigment Red 21, such as
hydrolysis or photolysis, are not available. Due to its chemical stability and use in applications
requiring lightfastness, significant degradation by photolysis in the environment is not expected.
Hydrolysis is also not considered a significant degradation pathway for this type of compound.

Mobility and Partitioning

Due to its high molecular weight and very low water solubility, Pigment Red 21 is expected to
have very low mobility in soil and aquatic environments.[1] If released into the environment, it is
likely to partition to soil, sediment, and sludge through adsorption and sedimentation. Its
potential for leaching into groundwater is considered to be very low.

Bioaccumulation

There is no specific data on the bioaccumulation potential of Pigment Red 21.[1] However, for
insoluble monoazo pigments, the potential to bioaccumulate in aquatic organisms is expected
to be low.[2] This is a direct consequence of their low water solubility, which limits their uptake
by organisms.

Ecotoxicity
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No specific ecotoxicity data for Pigment Red 21 is available in the public domain.[1] The Safety
Data Sheet for Pigment Red 21 indicates that data on toxicity to fish, daphnia, algae, and
microorganisms are not available.[1] Generally, insoluble pigments exhibit low acute toxicity to
aquatic organisms because their low solubility limits the exposure concentration in the water
column.[2]

Experimental Protocols for Environmental Fate
Assessment

To address the significant data gaps for Pigment Red 21, a suite of standardized
ecotoxicological and environmental fate studies would be required. These tests, typically
following OECD (Organisation for Economic Co-operation and Development) guidelines, would
provide the necessary data for a comprehensive environmental risk assessment.

Table 3: Recommended Environmental Fate and Ecotoxicology Studies for Pigment Red 21
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Recommended OECD

Endpoint L Brief Description
Guideline
A series of screening tests to
) N assess the potential for rapid
Ready Biodegradability OECD 301 _ _ o
and ultimate biodegradation in
an aerobic aqueous medium.
Tests to assess whether a
] B chemical has any potential for
Inherent Biodegradability OECD 302 ) )
biodegradation under
favorable conditions.
A laboratory test to determine
Simulation Testing on the rate and extent of primary
o OECD 309 _ _
Degradation in Surface Water and ultimate degradation of a
chemical in surface water.
Determines the
Adsorption/Desorption using a adsorption/desorption behavior
o OECD 106 ) ) ]
Batch Equilibrium Method of a chemical on different soil
types.
) o Measures the bioconcentration
Bioaccumulation in Fish:
) factor (BCF) and
Aqueous and Dietary OECD 305 ) )
bioaccumulation factor (BAF)
Exposure o
in fish.
Determines the concentration
Acute Toxicity to Fish OECD 203 that is lethal to 50% of a test
fish population (LC50).
o ) Determines the concentration
Acute Immobilisation Test in
) OECD 202 that immobilizes 50% of a test
Daphnia ) ]
daphnia population (EC50).
Determines the effect of a
Alga, Growth Inhibition Test OECD 201 substance on the growth of

freshwater green algae.
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Visualizations
Predicted Environmental Fate Pathway

The following diagram illustrates the predicted environmental fate of an insoluble azo pigment
like Pigment Red 21 upon its release into the environment.
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Caption: Predicted environmental fate of Pigment Red 21.

Environmental Risk Assessment Workflow

This diagram outlines a hypothetical workflow for conducting an environmental risk assessment
for Pigment Red 21, highlighting the necessary steps to fill the current data gaps.
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Caption: Workflow for Environmental Risk Assessment.

Conclusion

While Pigment Red 21 possesses desirable properties for various industrial applications, there
IS a significant lack of empirical data regarding its environmental fate and ecotoxicity. Based on
its very low water solubility and the general behavior of insoluble monoazo pigments, it is
predicted to be of low mobility and to have a low potential for bioaccumulation. It is expected to
persist in soil and sediment with very slow to negligible biodegradation. The primary
environmental concern associated with azo dyes, the formation of potentially harmful aromatic
amines, is likely to be a very slow process for Pigment Red 21 due to its insolubility.

To conduct a thorough environmental risk assessment, further research and experimental
testing according to standardized guidelines are imperative. This would provide the necessary
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guantitative data to move beyond qualitative predictions and ensure the environmentally sound
management of this pigment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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